5-Bromobenzo[c]phenanthrene

• IUPAC Name: 5-bromobenzo[c]phenanthrene
• InChI: InChI=1S/C18H11Br/c19-17-11-13-10-9-12-5-1-2-6-14(12)18(13)16-8-4-3-7-15(16)17/h1-11H
• InChI Key: WWCQJSKCEVYQID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=CC=CC=C4C(=C3)Br
• Molecular Formula: C18H11Br
• Molecular Weight: 307.2 g/mol
• CAS No.: 89523-51-3

Description

5-Bromobenzo[c]phenanthrene is an organic compound with the molecular formula C18H11Br It is a derivative of benzo[c]phenanthrene, where a bromine atom is substituted at the 5th position of the phenanthrene ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromobenzo[c]phenanthrene typically involves the bromination of benzo[c]phenanthrene. One common method includes the use of bromine in the presence of a catalyst such as iron or aluminum chloride. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination processes using similar methods as described above. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Types of Reactions:

Substitution Reactions: this compound can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of various oxidized derivatives.

Reduction Reactions: Reduction of this compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the removal of the bromine atom and formation of benzo[c]phenanthrene.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium amide, sodium thiolate, or sodium alkoxide in solvents like dimethyl sulfoxide or tetrahydrofuran.

Oxidation: Potassium permanganate in acidic or neutral conditions, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol or ethanol.

Major Products:

Substitution Products: Various substituted benzo[c]phenanthrene derivatives depending on the nucleophile used.

Oxidation Products: Oxidized derivatives such as benzo[c]phenanthrene-5,6-dione.

Reduction Products: Benzo[c]phenanthrene.

Scientific Research Applications

5-Bromobenzo[c]phenanthrene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and materials.

Biology: Studied for its interactions with biological macromolecules and potential as a probe in biochemical assays.

Medicine: Investigated for its potential pharmacological properties and as a precursor in the synthesis of bioactive compounds.

Industry: Utilized in the development of advanced materials, including organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 5-Bromobenzo[c]phenanthrene involves its interaction with various molecular targets. The bromine atom can participate in halogen bonding, influencing the compound’s binding affinity to proteins and nucleic acids. The aromatic ring system allows for π-π stacking interactions, which are crucial in its binding to biological targets. These interactions can modulate the activity of enzymes, receptors, and other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Benzo[c]phenanthrene: The parent compound without the bromine substitution.

5-Chlorobenzo[c]phenanthrene: A similar compound with a chlorine atom instead of bromine.

5-Iodobenzo[c]phenanthrene: A similar compound with an iodine atom instead of bromine.

Uniqueness: 5-Bromobenzo[c]phenanthrene is unique due to the presence of the bromine atom, which imparts distinct chemical reactivity and physical properties. The bromine atom’s size and electronegativity influence the compound’s interactions and reactivity, making it a valuable intermediate in organic synthesis and a useful probe in scientific research.

Biological Activity

5-Bromobenzo[c]phenanthrene (5-BrBcPh) is a polycyclic aromatic hydrocarbon (PAH) that has garnered attention due to its potential biological activities, particularly in the context of mutagenicity and carcinogenicity. This article reviews the existing literature on the biological effects of 5-BrBcPh, focusing on its mechanisms of action, mutagenic properties, and implications for human health.

Chemical Structure and Properties

5-BrBcPh is a halogenated derivative of benzo[c]phenanthrene, characterized by the presence of a bromine atom at the 5-position. Its structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{10}\text{Br}$$

The introduction of bromine alters the compound's reactivity and biological interactions compared to its non-brominated counterparts.

Mechanisms of Biological Activity

1. DNA Interaction and Mutagenicity

Research indicates that 5-BrBcPh exhibits significant interaction with DNA, leading to mutagenic effects. The compound is believed to form adducts with DNA, similar to other PAHs. These adducts can disrupt normal cellular processes, leading to mutations during DNA replication.

• Case Study: Ames Test
  In an Ames test conducted on various PAHs, including 5-BrBcPh, it was observed that the compound induced mutations in Salmonella typhimurium strains, indicating its potential as a mutagen. The results showed a dose-dependent increase in revertant colonies, confirming its mutagenic properties .

2. Carcinogenic Potential

The carcinogenic potential of 5-BrBcPh has been evaluated through various animal studies. Notably:

• Intraperitoneal Injection Studies
  In studies where 5-BrBcPh was administered intraperitoneally to mice, there was a marked increase in tumor incidence, particularly in lung tissues. This aligns with findings that similar compounds in the benzo[c]phenanthrene family are known carcinogens .

Comparative Table of Biological Activities

Compound	Mutagenicity	Carcinogenicity	Mechanism of Action
This compound	Positive	Positive	DNA adduct formation
Benzo[c]phenanthrene	Negative	Positive	DNA adduct formation
4-Nitro-9,10-dihydrobenzo[a]pyrene	Positive	Positive	DNA modification and repair disruption

Research Findings

In Vitro Studies

In vitro studies have demonstrated that 5-BrBcPh can induce oxidative stress in cultured cells. The compound was shown to increase reactive oxygen species (ROS) levels, which can lead to cellular damage and apoptosis. This oxidative stress response is believed to contribute to its carcinogenic potential .

In Vivo Studies

In vivo assessments have reinforced the findings from in vitro studies. Mice exposed to 5-BrBcPh exhibited significant histopathological changes in lung tissues, including hyperplasia and tumor formation. These observations are critical for understanding the long-term effects of exposure to this compound .

Summary of Key Findings

• Mutagenicity : 5-BrBcPh demonstrates mutagenic properties through DNA adduct formation.
• Carcinogenicity : The compound is classified as a probable carcinogen based on animal studies showing increased tumor incidence.
• Mechanisms : The primary mechanisms involve oxidative stress and disruption of normal DNA repair processes.

Synthesis routes and methods I

Procedure details

180 g of the 1-bromo-4-[1-(2-methoxyvinyl) phenyl]naphthalene obtained and 1.0 L of dichloromethane were placed in a flask. During stirring at room temperature, 25 mL of methanesulfonic acid were added to the flask. Stirring was conducted at room temperature for 8 hours. After the completion of the reaction, 1 L of a 10% aqueous solution of potassium carbonate was added. An aqueous phase was removed and an organic phase which had been separated was washed with water and saturated brine, and then dried with magnesium sulfate. After the magnesium sulfate was filtered out, the organic phase was concentrated. The resulting residue was purified by means of silica gel column chromatography, whereby 24.4 g (yield: 15%) of 5-bromobenzo[c]phenanthrene was obtained.

Synthesis routes and methods II

Procedure details

180 g of 1-bromo-4-[2-(2-methoxyvinyl)phenyl]naphthalene and 1.0 L of dichloromethane were placed. 25 mL of methanesulfonic acid was added at room temperature while stirring. The stirring was conducted for 8 hours at room temperature. After the completion of the reaction, 1 L of an aqueous solution of 10% potassium carbonate was added. After removing an aqueous phase, an organic phase was washed with water and saturated saline, and dried with magnesium sulfate. After filtering off magnesium sulfate, the organic phase was concentrated. The residues were purified by silica gel column chromatography, whereby 24.4 g (yield 15%) of 5-bromobenzo[c]phenanthrene as an intended product was obtained.

Synthesis routes and methods III

Procedure details

A reaction vessel was charged with 180 g of 1-bromo-4-[2-(2-methoxyvinyl)phenyl]naphthalene and 1.0 L of dichloromethane. 25 mL of methanesulfonic acid was added to the mixture at room temperature with stirring. The mixture was stirred at room temperature for 8 hours. After completion of the reaction, 1 L of a 10% potassium carbonate aqueous solution was added to the mixture. After removing the aqueous phase, the organic phase was washed with water and a saturated sodium chloride solution, and dried over magnesium sulfate. After removing magnesium sulfate by filtration, the organic phase was concentrated. The residue was purified by silica gel column chromatography to obtain 24.4 g of the target 5-bromobenzo[c]phenanthrene (yield: 15%).